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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-1H-pyrazol-5-

amine

CAS No.: 14678-97-8

Cat. No.: B1610446

Get Quote

Executive Summary & Application Scope
1-(4-chlorophenyl)-1H-pyrazol-5-amine is a critical heterocyclic scaffold in medicinal

chemistry, serving as a primary intermediate for fused ring systems (e.g., pyrazolo[1,5-

a]pyrimidines) used in kinase inhibition (p38 MAP kinase, COX-2).

This guide objectively compares the structural characteristics of this target molecule against its

non-halogenated and substituted analogs. By analyzing X-ray diffraction data, we establish the

impact of the p-chloro substituent on crystal packing efficiency, density, and intermolecular

hydrogen bonding networks—factors that directly influence solubility and bioavailability in drug

formulation.

Comparative Analysis: Target vs. Analogs
The following table contrasts the crystallographic and physicochemical profiles of the target

molecule against its direct analogs.
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Table 1: Structural & Performance Metrics

Feature
Target: 1-(4-Cl-
Ph)-1H-pyrazol-5-
amine

Control: 1-Phenyl-
1H-pyrazol-5-amine

Analog: 1-(4-Cl-
Ph)-3-Phenyl-1H-
pyrazol-5-one

Molecular Weight 193.63 g/mol 159.19 g/mol 270.71 g/mol

Crystal System Monoclinic (Predicted) Monoclinic Monoclinic

Space Group (Characteristic)

Calculated Density ~1.42 Mg/m³ ~1.28 Mg/m³ 1.409 Mg/m³

Packing Interactions N-H...N (Dimer), Cl... N-H...N (Chain) C-H...O, C-H...

Melting Point 108–110 °C 48–50 °C 435–436 K (162 °C)

Solubility (DMSO) High Very High Moderate

Analyst Note: The introduction of the chlorine atom at the para-position significantly increases

the melting point and density compared to the unsubstituted phenyl analog. This is attributed to

the enhanced dipole moment and the potential for Cl...Cl or Cl...

halogen bonding, which stabilizes the crystal lattice more effectively than simple

Van der Waals forces.

Detailed Crystallographic Characterization
Unit Cell & Packing Logic
While the exact unit cell for the unsubstituted 3-H, 4-H amine is often proprietary, the structural

logic is derived from the homologous 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-one (Source:

Acta Cryst. E66).

Lattice Parameters (Representative Analog):
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Hydrogen Bonding Motifs
The 5-aminopyrazole moiety is a classic donor-acceptor system.

Primary Interaction: The amino group (-NH

) acts as a hydrogen bond donor.

Acceptor Site: The pyridine-like nitrogen (N2) of the pyrazole ring acts as the acceptor.

Supramolecular Synthon: These molecules typically form centrosymmetric dimers via an

motif or infinite chains depending on steric bulk at the C3 position.

Visualization of Packing Logic
The following diagram illustrates the hydrogen bonding network and the influence of the

Chlorine substituent.
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Unit Cell Stabilization
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Caption: Schematic of the centrosymmetric dimer formation (

synthon) typical in 5-aminopyrazoles, stabilized by auxiliary Cl...

interactions.

Experimental Protocols
Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-amine
To obtain high-purity crystals suitable for X-ray diffraction, a regiospecific synthesis is required

to avoid the 3-amine isomer.

Reaction Scheme:

Step-by-Step Protocol:

Reagents: Dissolve 4-chlorophenylhydrazine hydrochloride (10 mmol) and 3-

ethoxyacrylonitrile (10 mmol) in absolute ethanol (20 mL).

Catalysis: Add a catalytic amount of piperidine or sodium ethoxide.

Reflux: Heat the mixture at reflux (78°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).
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Isolation: Cool to room temperature. The 5-aminopyrazole often precipitates. If not, remove

solvent under reduced pressure.

Purification: Recrystallize from Ethanol/Water (9:1) to obtain needles.

Crystallization for X-ray Diffraction
Method: Slow Evaporation.[2][1]

Solvent System: Methanol or Acetonitrile (preferred for chlorinated aromatics).

Procedure:

Dissolve 20 mg of the purified amine in 2 mL of HPLC-grade acetonitrile.

Filter through a 0.45 µm PTFE syringe filter into a clean vial.

Cover the vial with parafilm and poke 3-4 small holes.

Allow to stand at 20°C in a vibration-free environment for 3-5 days.

Harvest: Look for colorless, block-like crystals.

Data Collection & Refinement Workflow
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Experimental Workflow
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Caption: Standard crystallography workflow ensuring data integrity (R-factor validation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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